Cas no 1256360-52-7 (3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester)
1256360-52-7 structure
Product Name:3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
CAS No:1256360-52-7
MF:C17H27BFNO2
MW:307.211188554764
MDL:MFCD18087733
CID:828544
PubChem ID:53217281
Update Time:2025-04-19
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-2-methylpropan-2-amine
- 3-(t-Butylaminomethyl)-2-fluorophenylboronic acid pinacol ester
- B-2783
- X0486
- DTXSID30682373
- AKOS022184062
- MFCD18087733
- F73314
- 3-(tert-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
- 1256360-52-7
- CS-0176668
- N-[[2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]-2-methylpropan-2-amine
- 3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester
- BS-26499
- DB-365681
- N-{[2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}-2-methylpropan-2-amine
- TERT-BUTYL({[2-FLUORO-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PHENYL]METHYL})AMINE
-
- MDL: MFCD18087733
- Inchi: 1S/C17H27BFNO2/c1-15(2,3)20-11-12-9-8-10-13(14(12)19)18-21-16(4,5)17(6,7)22-18/h8-10,20H,11H2,1-7H3
- InChI Key: QSTPYABMTQPCDR-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1B1OC(C)(C)C(C)(C)O1)CNC(C)(C)C
Computed Properties
- Exact Mass: 307.21200
- Monoisotopic Mass: 307.2118874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.5Ų
Experimental Properties
- PSA: 30.49000
- LogP: 3.40390
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB311550-1 g |
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester; 95% |
1256360-52-7 | 1g |
€246.00 | 2023-04-26 | ||
| abcr | AB311550-5 g |
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester; 95% |
1256360-52-7 | 5g |
€654.00 | 2023-04-26 | ||
| Chemenu | CM206768-1g |
N-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-2-methylpropan-2-amine |
1256360-52-7 | 95% | 1g |
$191 | 2023-02-03 | |
| Chemenu | CM206768-5g |
N-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-2-methylpropan-2-amine |
1256360-52-7 | 95% | 5g |
$571 | 2023-02-03 | |
| eNovation Chemicals LLC | Y1247229-1g |
N-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-2-methylpropan-2-amine |
1256360-52-7 | 95% | 1g |
$190 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1247229-5g |
N-(2-Fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-2-methylpropan-2-amine |
1256360-52-7 | 95% | 5g |
$630 | 2023-05-17 | |
| TRC | B693978-100mg |
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
1256360-52-7 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B693978-250mg |
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
1256360-52-7 | 250mg |
$ 98.00 | 2023-04-18 | ||
| TRC | B693978-500mg |
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
1256360-52-7 | 500mg |
$ 150.00 | 2023-04-18 | ||
| TRC | B693978-1g |
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester |
1256360-52-7 | 1g |
$ 207.00 | 2023-04-18 |
3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1256360-52-7 (3-(t-Butylaminomethyl)-2-fluorophenylboronic acid, pinacol ester) Related Products
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